Cas no 801315-74-2 (Tert-butyl 4-amino-1H-indazole-1-carboxylate)

Tert-butyl 4-amino-1H-indazole-1-carboxylate structure
801315-74-2 structure
Product Name:Tert-butyl 4-amino-1H-indazole-1-carboxylate
CAS No:801315-74-2
MF:C12H15N3O2
MW:233.266402482986
MDL:MFCD11052618
CID:890620
PubChem ID:34176514
Update Time:2024-10-27

Tert-butyl 4-amino-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-amino-1H-indazole-1-carboxylate
    • 1-BOC-1H-INDAZOL-4-AMINE ? ?
    • 1-Boc-4-aminoindazole
    • 1H-INDAZOLE-1-CARBOXYLIC ACID,4-AMINO-,1,1-DIMETHYLETHYL ESTER-
    • 4-Amino-1H-indazole-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-aminoindazole-1-carboxylate
    • 4-Amino-1H-indazole, N1-BOC protected
    • 1,1-Dimethylethyl 4-amino-1H-indazole-1-carboxylate
    • KSC495C0F
    • LBOHJOLQKZNKFB-UHFFFAOYSA-N
    • PB23857
    • FCH1619563
    • OR17050
    • RP05627
    • AX8168036
    • Y5557
    • 4-AMINO-INDAZOLE-1-CAR
    • 4-Amino-indazole-1-carboxylic acid tert-butyl ester
    • AKOS015894825
    • A864739
    • N1-BOC-4-Amino-1H-indazole
    • Z1508719211
    • MFCD11052618
    • CS-0053905
    • EN300-7377620
    • SCHEMBL2478647
    • DTXSID80652980
    • tert-Butyl4-amino-1H-indazole-1-carboxylate
    • P11037
    • 4-Amino-1-Boc-indazole
    • 801315-74-2
    • J-524678
    • FT-0686053
    • SY065575
    • AS-50761
    • DB-020978
    • Tert-butyl 4-amino-1H-indazole-1-carboxylate
    • MDL： MFCD11052618
    • Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-10-6-4-5-9(13)8(10)7-14-15/h4-7H,13H2,1-3H3
    • InChI Key： LBOHJOLQKZNKFB-UHFFFAOYSA-N
    • SMILES： O=C(N1C2C(=C(C=CC=2)N)C=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 233.11600
  • Monoisotopic Mass: 233.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 2.2

Experimental Properties

  • PSA: 70.14000
  • LogP: 2.98290

Tert-butyl 4-amino-1H-indazole-1-carboxylate Security Information

Tert-butyl 4-amino-1H-indazole-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 4-amino-1H-indazole-1-carboxylate Pricemore >>

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Tert-butyl 4-amino-1H-indazole-1-carboxylate Production Method

Production Method 1

24424-99-5 24424-99-5
2942-40-7 2942-40-7
801315-74-2 801315-74-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h, rt
2.1 Reagents: Zinc Solvents: Methanol ;  10 min, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water ;  5.5 h, rt
Reference
Discovery of EP300/CBP histone acetyltransferase inhibitors through scaffold hopping of 1,4-oxazepane ring
Kanada, Ryutaro; et al, Bioorganic & Medicinal Chemistry Letters, 2022, 66,

Production Method 2

801315-75-3 801315-75-3
801315-74-2 801315-74-2
Reaction Conditions
1.1 Reagents: Zinc Solvents: Methanol ;  10 min, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  5.5 h, rt
Reference
Discovery of EP300/CBP histone acetyltransferase inhibitors through scaffold hopping of 1,4-oxazepane ring
Kanada, Ryutaro; et al, Bioorganic & Medicinal Chemistry Letters, 2022, 66,

Production Method 3

603-83-8 603-83-8
801315-74-2 801315-74-2
Reaction Conditions
1.1 Reagents: Sodium nitrate Solvents: Acetic acid ,  Water ;  2 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  4 h, rt
3.1 Reagents: Zinc Solvents: Methanol ;  10 min, 0 °C
3.2 Reagents: Ammonium chloride Solvents: Water ;  5.5 h, rt
Reference
Discovery of EP300/CBP histone acetyltransferase inhibitors through scaffold hopping of 1,4-oxazepane ring
Kanada, Ryutaro; et al, Bioorganic & Medicinal Chemistry Letters, 2022, 66,

Tert-butyl 4-amino-1H-indazole-1-carboxylate Raw materials

Tert-butyl 4-amino-1H-indazole-1-carboxylate Preparation Products

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